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Introduction

Emvistegrast (also known as GS-1427) is an investigational, orally administered, selective
small-molecule antagonist of the a437 integrin.[1][2][3][4] Developed by Gilead Sciences,
Emvistegrast is currently in Phase 2 clinical trials for the treatment of moderately to severely
active ulcerative colitis (UC).[1][2][3][5] This document provides a comprehensive technical
overview of Emvistegrast, including its mechanism of action, available preclinical data, and
the design of its ongoing clinical trials. It is intended to serve as a resource for researchers and
professionals in the field of inflammatory bowel disease (IBD) drug development.

Mechanism of Action: Targeting Gut-Specific
Lymphocyte Trafficking

Emvistegrast exerts its therapeutic effect by selectively targeting the a437 integrin, a protein
expressed on the surface of gut-homing lymphocytes.[1][4] In the inflammatory cascade of
ulcerative colitis, the interaction between o437 integrin on T cells and the mucosal addressin
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cell adhesion molecule-1 (MAdCAM-1) on intestinal endothelial cells is a critical step for the
migration of these immune cells into the gastrointestinal tract.[1][3][4] By blocking this
interaction, Emvistegrast aims to reduce the infiltration of inflammatory lymphocytes into the
gut mucosa, thereby mitigating intestinal inflammation.[1]

This gut-selective mechanism of action is a key feature of Emvistegrast, offering the potential
for targeted therapy with a reduced risk of systemic immunosuppression compared to less
specific immunomodulatory agents.[1] The target, a47 integrin, has been clinically validated
by the monoclonal antibody vedolizumab, which also targets this pathway.[2] Emvistegrast
represents a small-molecule approach to inhibiting this pathway, with the advantage of oral
administration.[2][4]

Signaling Pathway of Emvistegrast
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Mechanism of action of Emvistegrast in blocking lymphocyte migration.

Preclinical Research

Emvistegrast has undergone preclinical evaluation to assess its potency, selectivity, and
efficacy in models of colitis.

In Vitro Studies
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Preclinical studies have demonstrated that Emvistegrast exhibits picomolar potency in both
cellular and whole-blood assays.[4] A key development objective for Emvistegrast was to
achieve high selectivity for a437 over the a4f31 integrin, which is involved in immune cell
trafficking to the central nervous system. The target product profile included a 100-fold
selectivity over the o431 receptor.[3]

In Vivo Studies: IL-10 Knockout Mouse Model of Colitis

Emvistegrast has been shown to be efficacious in the interleukin-10 (IL-10) knockout mouse
model of colitis.[3] This model is characterized by the spontaneous development of chronic
colitis due to a dysregulated immune response, sharing some features with human IBD. In this
model, Emvistegrast effectively blocked a437-dependent gut homing of lymphocytes and led
to a significant reduction in disease activity, as evidenced by improvements in endoscopic and
histopathologic scores.[3]

Clinical Development

Emvistegrast is currently in a Phase 2 clinical trial to evaluate its efficacy and safety in
patients with moderately to severely active ulcerative colitis (NCT06290934).[3][6][7][8]

Phase 2 "SWIFT" Study Desigh (NCT06290934)

The "SWIFT" study is a multicenter, randomized, double-blind, placebo-controlled, dose-
ranging study.[8][9]

Objective: The primary objective is to assess the efficacy of Emvistegrast compared to
placebo in achieving clinical response at Week 12.[8][9][10]

o Population: The study is enrolling adults with moderately to severely active ulcerative colitis.
[O1[10][11]

 Intervention: The study is evaluating three different oral doses of Emvistegrast against a
placebo.[6][10]

o Enrollment: The target enroliment is 228 participants.[7]

e Study Structure: The trial has a multi-part design. After an initial 12-week treatment period,
eligible participants may continue into a blinded treatment extension.[10]
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Quantitative Data (Anticipated)

As the Phase 2 clinical trial is ongoing, efficacy and safety data are not yet publicly available.
The following tables outline the types of quantitative data that are expected to be collected and

analyzed in this study.

Table 1: Baseline Demographics and Disease Characteristics (lllustrative)
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. Emvistegra Emvistegra  Emvistegra
Characteris Placebo Total
. st Dose A st Dose B st Dose C
tic (n=) (N=228)
(n=) (n=) (n=)

Age (years),
mean (SD)

Sex, n (%)

Male

Female

Race, n (%)

White

Black or
African

American

Asian

Other

Weight (kg),
mean (SD)

Duration of
UC (years),
mean (SD)

Disease
Extent, n (%)

Proctitis

Left-sided

colitis

Pancolitis

Modified
Mayo Clinic
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Score, mean
(SD)

Prior IBD
Medication
Use, n (%)

Corticosteroid

S

Immunomodu
lators

Biologics

Table 2: Efficacy Endpoints at Week 12 (Illustrative)
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. Emvistegrast Emvistegrast Emvistegrast
Endpoint Placebo (n=)
Dose A (n=) Dose B (n=) Dose C (n=)

Primary Endpoint

Clinical

Response, n (%)

p-value vs.

Placebo

Secondary

Endpoints

Clinical

Remission, n (%)

Endoscopic
Improvement, n
(%)

Histologic

Remission, n (%)

Change from
Baseline in
Modified Mayo
Clinic Score,
mean (SD)

Change from
Baseline in Fecal
Calprotectin,
mean (SD)

Experimental Protocols

Detailed, proprietary experimental protocols for the preclinical evaluation of Emvistegrast are
not publicly available. However, this section outlines general methodologies for the key
experiments cited.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b15607129/docs?utm_src=pdf-body#emvistegrast-gs-1427-a-technical-guide-for-ulcerative-colitis-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

IL-10 Knockout Mouse Model of Colitis

The IL-10 knockout mouse is a widely used model for studying IBD. These mice spontaneously
develop chronic enterocolitis, particularly when housed in conventional (non-specific pathogen-
free) conditions.

e Model: Mice with a targeted disruption of the IL-10 gene.

 Induction of Colitis: Colitis develops spontaneously, typically becoming evident between 4
and 12 weeks of age. The severity can be modulated by the gut microbiota.

o Treatment Protocol (General):

o IL-10 knockout mice are randomized to receive vehicle control or Emvistegrast at various
doses.

o Emvistegrast is administered orally, typically once daily.

o Treatment duration can vary but is often for several weeks to assess the impact on chronic
inflammation.

e Readouts:

o Clinical: Body weight, stool consistency, and presence of fecal blood are monitored to
calculate a Disease Activity Index (DAI).

o Macroscopic: At the end of the study, the colon is examined for length, weight, and signs
of inflammation.

o Histologic: Colon tissue is sectioned and stained (e.g., with H&E) to assess for mucosal
ulceration, epithelial hyperplasia, and inflammatory cell infiltration. A histologic score is
assigned.

o Biochemical: Myeloperoxidase (MPO) activity in the colon tissue can be measured as a
marker of neutrophil infiltration. Cytokine levels in tissue homogenates can be quantified
by ELISA or multiplex assays.
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Cellular Adhesion Assay for a4f7 Integrin Antagonists

Cell-based adhesion assays are crucial for determining the potency of integrin antagonists.

e Principle: To measure the ability of a compound to block the adhesion of a4[37-expressing
cells to immobilized MAdCAM-1.

e Protocol (General):

o Plate Coating: 96-well plates are coated with recombinant MAdACAM-1-Fc chimera and
incubated to allow for protein adsorption. Plates are then washed and blocked to prevent

non-specific binding.

o Cell Preparation: A lymphocyte cell line that expresses high levels of a47 integrin (e.g.,
RPMI8866) is labeled with a fluorescent dye (e.g., calcein-AM).

o Inhibition: The labeled cells are pre-incubated with varying concentrations of
Emvistegrast or a vehicle control.

o Adhesion: The cell-inhibitor mixture is added to the MAdCAM-1-coated wells and
incubated to allow for cell adhesion.

o Washing: Non-adherent cells are removed by gentle washing.

o Quantification: The fluorescence of the remaining adherent cells is measured using a plate
reader.

o Analysis: The data is used to generate a dose-response curve and calculate the IC50
value, representing the concentration of Emvistegrast required to inhibit 50% of cell
adhesion.

Experimental Workflow Diagram
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Emvistegrast research and development workflow.
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Conclusion

Emvistegrast (GS-1427) is a promising oral, selective a437 integrin antagonist for the
treatment of ulcerative colitis. Its gut-selective mechanism of action and positive preclinical data
have supported its advancement into Phase 2 clinical trials. The results of the ongoing SWIFT
study are eagerly awaited by the IBD community and will be crucial in determining the future
role of this novel oral therapy in the management of ulcerative colitis. This technical guide
provides a summary of the currently available information on Emvistegrast and will be

updated as new data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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